Cas no 2171766-85-9 (4-(2,2-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-(2,2-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171766-85-9
• MF: C₂₄H₂₆F₂N₂O₅
• MW: 460.470453739166
• CID: 5974962
• PubChem ID: 165586581
• Update Time: 2025-10-29

4-(2,2-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 2171766-85-9
• 4-[(2,2-difluorobutyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1528205

• Inchi： 1S/C24H26F2N2O5/c1-2-24(25,26)14-27-22(31)20(11-12-21(29)30)28-23(32)33-13-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,2,11-14H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： ZZYLWWDKLNRJPG-UHFFFAOYSA-N
• SMILES： FC(CC)(CNC(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 460.18097826g/mol
• Monoisotopic Mass: 460.18097826g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 4-(2,2-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Comprehensive Analysis of 4-(2,2-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171766-85-9)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-(2,2-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171766-85-9) has emerged as a compound of significant interest. This molecule, characterized by its difluorobutyl and 9H-fluoren-9-yl functional groups, is widely utilized in peptide synthesis and drug development. Its unique structure enables it to act as a versatile building block, particularly in the creation of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS).

The compound’s carbamoyl and butanoic acid moieties contribute to its reactivity and solubility, making it a valuable tool for researchers focusing on bioconjugation and prodrug design. Recent trends in the pharmaceutical industry highlight a growing demand for fluorinated compounds, owing to their enhanced metabolic stability and bioavailability. This aligns with the increasing popularity of 4-(2,2-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid in medicinal chemistry, where it is often explored for its potential in targeted drug delivery systems.

One of the most frequently searched questions in this domain is: "What are the applications of Fmoc-protected amino acids in peptide synthesis?" This compound provides a clear answer, as its Fmoc group ensures selective deprotection during SPPS, a technique pivotal for developing therapeutic peptides. Additionally, its difluorobutyl chain introduces lipophilicity, which is crucial for improving membrane permeability—a hot topic in drug discovery forums and AI-driven research platforms.

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In summary, 4-(2,2-difluorobutyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171766-85-9) stands at the intersection of innovation and practicality. Its applications span from peptide therapeutics to material science, addressing contemporary challenges in biopharmaceuticals. As research continues to uncover its full potential, this compound is poised to remain a cornerstone in advanced chemical synthesis.